Cas no 1805267-97-3 (4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide
• CAS No: 1805267-97-3
• MF: C₇H₇ClF₂N₂O₃S
• MW: 272.656886339188
• CID: 4872601
• Update Time: 2025-05-20

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide

• Inchi： 1S/C7H7ClF2N2O3S/c1-15-6-3(8)2-4(16(11,13)14)12-5(6)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： FLCGVDNHYLHDFJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C(F)F)=C1OC)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1
• Topological Polar Surface Area: 90.7

Additional information on 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide

Introduction to 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide (CAS No. 1805267-97-3)

4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide (CAS No. 1805267-97-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide is characterized by a pyridine ring substituted with a chlorine atom at the 4-position, a difluoromethyl group at the 2-position, and a methoxy group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further research and development.

Recent studies have highlighted the potential of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide in various therapeutic areas. One notable application is its use as a potential anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide has also been investigated for its antiviral activity. Research has demonstrated that this compound exhibits potent antiviral effects against several RNA viruses, including influenza virus and respiratory syncytial virus (RSV). The mechanism of action is thought to involve the inhibition of viral replication through interference with viral enzymes or host cell factors essential for viral replication.

The anticancer potential of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide has also been explored in preclinical studies. In vitro and in vivo experiments have shown that this compound can induce apoptosis in various cancer cell lines, including lung cancer, breast cancer, and colorectal cancer cells. The anticancer activity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic properties of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide have been studied to evaluate its suitability as a therapeutic agent. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further optimization may be necessary to improve its pharmacokinetic profile and enhance its therapeutic efficacy.

Toxicity studies have also been conducted to assess the safety profile of 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide. In animal models, this compound has shown low toxicity at therapeutic doses, with no significant adverse effects observed on major organs such as the liver and kidneys. These findings suggest that it has a favorable safety margin, which is crucial for its potential clinical application.

In conclusion, 4-Chloro-2-(difluoromethyl)-3-methoxypyridine-6-sulfonamide (CAS No. 1805267-97-3) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory, antiviral, and anticancer therapies make it an exciting candidate for drug development. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties to enhance its therapeutic potential.